Cas no 1004644-53-4 (2-(4-methyl-1H-pyrazol-1-yl)acetohydrazide)

• Product Name: 2-(4-methyl-1H-pyrazol-1-yl)acetohydrazide
• CAS No: 1004644-53-4
• MF: C₆H₁₀N₄O
• MW: 154.169800281525
• MDL: MFCD03419611
• CID: 2950819
• PubChem ID: 7018408
• Update Time: 2025-10-29

2-(4-methyl-1H-pyrazol-1-yl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• AKOS B007159
• ART-CHEM-BB B007159
• 2-(4-methylpyrazol-1-yl)acetohydrazide
• 2-(4-methyl-1-pyrazolyl)acetohydrazide
• 2-(4-methylpyrazol-1-yl)ethanehydrazide
• 2-(4-Methyl-1H-pyrazol-1-yl)acetohydrazide
• (4-METHYL-PYRAZOL-1-YL)-ACETIC ACID HYDRAZIDE
• 1H-pyrazole-1-acetic acid, 4-methyl-, hydrazide
• BBL039640
• STK349033
• EN300-228382
• SCHEMBL12890256
• ALBB-014655
• 1004644-53-4
• AKOS000308239
• ZINC02549482
• 2-(4-methyl-1H-pyrazol-1-yl)acetohydrazide

• MDL： MFCD03419611
• Inchi： 1S/C6H10N4O/c1-5-2-8-10(3-5)4-6(11)9-7/h2-3H,4,7H2,1H3,(H,9,11)
• InChI Key： GMFBGQRLQKYAPC-UHFFFAOYSA-N
• SMILES： O=C(CN1C=C(C)C=N1)NN

Computed Properties

• Exact Mass: 154.08546096Da
• Monoisotopic Mass: 154.08546096Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 72.9

2-(4-methyl-1H-pyrazol-1-yl)acetohydrazide Security Information

• HazardClass：IRRITANT

Additional information on 2-(4-methyl-1H-pyrazol-1-yl)acetohydrazide

Comprehensive Overview of 2-(4-methyl-1H-pyrazol-1-yl)acetohydrazide (CAS No. 1004644-53-4): Properties, Applications, and Research Insights

2-(4-methyl-1H-pyrazol-1-yl)acetohydrazide (CAS No. 1004644-53-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This hydrazide derivative features a pyrazole ring substituted with a methyl group at the 4-position, linked to an acetohydrazide moiety. Its chemical formula C₆H₁₀N₄O and molecular weight of 154.17 g/mol make it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential as a scaffold for drug discovery, given its ability to form hydrogen bonds and participate in diverse chemical reactions.

In recent years, the demand for heterocyclic compounds like 2-(4-methyl-1H-pyrazol-1-yl)acetohydrazide has surged, driven by trends in precision medicine and sustainable agriculture. Search engine analytics reveal frequent queries such as "pyrazole derivatives in cancer research" and "hydrazide-based agrochemicals," reflecting its multidisciplinary relevance. The compound’s synthon versatility allows modifications at both the pyrazole and hydrazide functional groups, enabling tailored applications. For instance, its metal-chelating properties are explored in catalytic systems, while its bioisosteric potential makes it valuable in optimizing drug pharmacokinetics.

Synthetic routes to CAS No. 1004644-53-4 typically involve condensation reactions between 4-methyl-1H-pyrazole and ethyl chloroacetate, followed by hydrazinolysis. Advanced purification techniques like column chromatography or recrystallization ensure high purity (>98%), critical for research reproducibility. Spectroscopic characterization via NMR (¹H and ¹³C) and mass spectrometry confirms its structural integrity, with key peaks at δ 2.25 ppm (methyl protons) and 168.5 ppm (carbonyl carbon). Thermal stability studies (DSC/TGA) indicate decomposition above 220°C, suggesting suitability for high-temperature applications.

Beyond laboratory synthesis, 2-(4-methyl-1H-pyrazol-1-yl)acetohydrazide is investigated for its biological activity. Preliminary studies highlight its role as a precursor for antimicrobial agents, with modified derivatives showing efficacy against Gram-positive bacteria. In agrochemistry, it serves as a building block for plant growth regulators, aligning with the global shift toward eco-friendly pesticides. These applications resonate with trending topics like "antibiotic alternatives" and "green chemistry innovations," enhancing its visibility in scientific discourse.

From a commercial perspective, suppliers of CAS 1004644-53-4 emphasize compliance with REACH regulations and provide detailed safety data sheets (SDS). Storage recommendations include inert atmospheres and desiccants to prevent hydrolysis. As the compound gains traction, patent filings related to its derivatives have increased, particularly in oncological therapeutics and crop protection technologies. This aligns with market analytics predicting growth in custom synthesis services for niche intermediates.

Future research directions may explore computational modeling of 2-(4-methyl-1H-pyrazol-1-yl)acetohydrazide to predict reactivity patterns or optimize yield in continuous flow systems. Collaborative efforts between academia and industry could accelerate its adoption in high-throughput screening libraries. With its balanced lipophilicity (LogP ~0.8) and moderate solubility, this compound exemplifies the convergence of medicinal chemistry and materials science, addressing contemporary challenges in both fields.